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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an organic compound

characterized by a propyl group substituted at the para position of a benzaldehyde molecule.[1]

Its chemical structure combines the reactivity of an aldehyde functional group with the aromatic

nature of a benzene ring.[2][3]

Identifier Value

IUPAC Name 4-propylbenzaldehyde[4]

CAS Number 28785-06-0[1][2][5][6]

Molecular Formula C₁₀H₁₂O[1][2][5][6]

Molecular Weight 148.20 g/mol [7]

SMILES CCCC1=CC=C(C=C1)C=O[2][4][8]

InChI Key
MAUCRURSQMOFGV-UHFFFAOYSA-N[1][2]

[4]

Synonyms
p-Propylbenzaldehyde, Benzaldehyde, 4-

propyl-, 4-(n-Propyl)benzaldehyde[1][2][6]

Physical and Spectroscopic Properties
4-Propylbenzaldehyde is typically a colorless to pale yellow liquid with a characteristic sweet,

floral, and almond-like odor.[1][2] It is slightly soluble in water but soluble in organic solvents.[1]
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[2]

Physical Properties
Property Value

Density 1.005 g/mL at 25 °C

Boiling Point 239.9 °C at 760 mmHg[6]

Flash Point 103 °C (217.4 °F) - closed cup

Refractive Index (n20/D) 1.532

Vapor Pressure 0.0391 mmHg at 25 °C[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-
Propylbenzaldehyde.

Technique Data Highlights

¹H NMR

The aldehydic proton signal typically appears

between 9-10 ppm as a singlet. Aromatic

protons are observed in the 6.5-8.5 ppm region.

Protons of the propyl group appear further

upfield.[9]

¹³C NMR

Spectroscopic data for 4-Propylbenzaldehyde is

available in databases such as SpectraBase.[4]

[10]

IR Spectroscopy

A characteristic C=O stretching band for the

aldehyde group is observed around 1703 cm⁻¹.

C-H stretching bands for the aldehyde group

appear in the 2830-2695 cm⁻¹ region. Aromatic

C-H stretching is found from 3100-3000 cm⁻¹.[9]

Mass Spectrometry (GC-MS)
The mass spectrum shows a molecular ion peak

corresponding to its molecular weight.[4][10]
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Synthesis and Experimental Protocols
4-Propylbenzaldehyde can be synthesized through various methods. A common approach is

the formylation of n-propylbenzene. The following protocol is based on a Gatterman-Koch type

reaction, which involves the reaction of an alkylbenzene with carbon monoxide in the presence

of an aluminum halide catalyst.[11]

Experimental Protocol: Formylation of n-Propylbenzene
Objective: To synthesize 4-Propylbenzaldehyde with high para-selectivity.

Materials:

n-Propylbenzene

Aluminum halide (e.g., Aluminum chloride, AlCl₃)

Aliphatic hydrocarbon solvent (e.g., methylcyclohexane)

Hydrohalic acid (e.g., Hydrochloric acid, HCl)

Carbon monoxide (CO)

High-pressure reactor

Procedure:

Reactor Charging: Add n-propylbenzene, aluminum halide, and the aliphatic hydrocarbon

solvent to a high-pressure reactor.[11]

Cooling: Cool the contents of the reactor to a temperature between 0 °C and -50 °C.[11]

Pressurization with HCl: Introduce a sufficient amount of hydrohalic acid into the reactor to

achieve a pressure in the range of approximately 25 psig to 200 psig.[11]

Pressurization with CO: Add carbon monoxide to the reactor to bring the total pressure to a

range of about 200 psig to 2000 psig.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://patents.google.com/patent/JP2016516038A/en
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://patents.google.com/patent/JP2016516038A/en
https://patents.google.com/patent/JP2016516038A/en
https://patents.google.com/patent/JP2016516038A/en
https://patents.google.com/patent/JP2016516038A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Maintain the reaction temperature between -50 °C and 20 °C until the reaction is

complete or has progressed sufficiently. This method favors the formation of the para isomer

(4-propylbenzaldehyde) and reduces heterogeneous side reactions.[11]

Work-up and Purification: (Standard procedures, not detailed in the cited patent) The

reaction mixture is typically quenched with ice water, followed by extraction with an organic

solvent. The organic layer is then washed, dried, and the solvent is evaporated. The crude

product can be purified by vacuum distillation.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4-Propylbenzaldehyde via formylation.
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Applications in Research and Industry
4-Propylbenzaldehyde is a versatile intermediate with applications across several fields.[3]

[12]

Pharmaceuticals: It serves as a crucial building block in the synthesis of active

pharmaceutical ingredients (APIs) and other medicinal compounds.[2][12][13] Its aldehyde

group allows for various chemical transformations essential for constructing complex drug

molecules.[3][14]

Fragrance and Flavors: Due to its pleasant aromatic scent, it is used as a fragrance

ingredient in perfumes and cosmetics and as a flavoring agent in food and beverages.[1][2]

[12]

Agrochemicals: It is used as an intermediate in the synthesis of pesticides and herbicides.[2]

[12]

Chemical Synthesis: The compound is a starting material for a variety of other chemicals,

including (E)-N-(4-propylbenzylidene)-2-((4-methoxyphenyl)amino)acetohydrazide and

H₂-5(p-carboxyphenyl)-10,15,20-tri-(4-propyl)phenylporphyrin. It is also used in the

production of dyes, pigments, resins, and polymers.[12]

Research: In laboratory settings, it is used to study chemical reactivity, reaction mechanisms,

and structure-activity relationships in aromatic aldehydes.[3][12]

Safety and Handling
Proper handling and storage of 4-Propylbenzaldehyde are essential to ensure safety.
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Safety Aspect Information

GHS Hazard Classification Acute Toxicity 4, Oral (Harmful if swallowed)[4]

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements H302: Harmful if swallowed[4]

Precautionary Statements

P301 + P312 + P330: IF SWALLOWED: Call a

POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.

Personal Protective Equipment (PPE)

Eyeshields, face shields, gloves, and a suitable

respirator (e.g., type ABEK (EN14387) filter) are

recommended.

Storage

Store in a cool, dry, well-ventilated area in a

tightly closed container, away from sources of

ignition and incompatible substances like strong

oxidizing agents.[2][15] Recommended storage

temperature is 2-8°C.

First Aid (Eyes)
Flush eyes with plenty of water for at least 15

minutes.[15]

First Aid (Skin)

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing.

[15]

First Aid (Ingestion)

Do NOT induce vomiting. If conscious, rinse

mouth and drink 2-4 cupfuls of milk or water.

Seek medical aid.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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